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Compound Name:
Bismuth(+3) trihydride cation

pentafluoride

CAS No.: 7787-62-4

Cat. No.: B1214838

Get Quote

Introduction: The Power and Challenge of
Bismuth(V) Fluoride
For the researcher, scientist, and drug development professional, the quest for novel and

efficient methods to introduce fluorine into organic molecules is a continuous endeavor. The

unique physicochemical properties imparted by fluorine can significantly enhance the biological

activity, metabolic stability, and lipophilicity of drug candidates.[1][2] In the arsenal of

fluorinating agents, bismuth pentafluoride (BiF₅) stands out as a powerful, yet challenging,

reagent.[3][4] This document serves as a detailed guide to understanding and harnessing the

synthetic potential of BiF₅, with a strong emphasis on safety and controlled reactivity.

Bismuth pentafluoride is a white, crystalline solid and is the most reactive among the pnictogen

pentafluorides.[4] Its extreme reactivity stems from the high electrophilicity of the bismuth(V)

center, making it a potent fluorinating and oxidizing agent.[3][5] Furthermore, BiF₅ is a strong

Lewis acid, even considered a superacid, capable of activating substrates towards fluorination.

[3][5] However, this high reactivity also presents significant challenges, as BiF₅ can react

explosively with organic compounds and is extremely sensitive to moisture.[3][5] Therefore, a
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thorough understanding of its properties and meticulous handling are paramount for its

successful and safe application.

Physicochemical and Spectroscopic Data
A comprehensive understanding of a reagent's properties is fundamental to its effective use.

The key data for bismuth pentafluoride is summarized below.

Property Value Reference

Molecular Formula BiF₅ [4]

Molecular Weight 303.97 g/mol [4]

Appearance
White crystalline solid

(tetragonal needles)
[5]

Melting Point 151.4 °C [5]

Boiling Point 230 °C [5]

Density 5.52 g/cm³ (at 25 °C) [5]

Solubility

Slightly soluble in many

organic and inorganic solvents,

including HF.

[5]

Spectroscopic Data

Infrared (IR) 625, 580, and 450 cm⁻¹ [5]

Raman 597, 571, and 256 cm⁻¹ [5]

Safety and Handling: A Non-Negotiable Prerequisite
The extreme reactivity of bismuth pentafluoride necessitates stringent safety protocols. All

manipulations should be conducted by trained personnel in a well-ventilated fume hood or,

preferably, within an inert atmosphere glovebox.

Personal Protective Equipment (PPE):
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Eye Protection: Chemical safety goggles and a face shield are mandatory.[6]

Hand Protection: Use compatible chemical-resistant gloves (e.g., nitrile or neoprene).[7]

Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are required.[7]

Storage and Handling:

BiF₅ is highly moisture-sensitive and should be stored in a tightly sealed container under an

inert atmosphere (e.g., argon or nitrogen) in a cool, dry place.[5]

It reacts vigorously with water to produce ozone and oxygen difluoride.[4]

Avoid contact with combustible materials, as it is a strong oxidizer.[8]

Due to its tendency to react explosively with organic compounds, all reactions should be

initiated on a small scale in a controlled manner.[3][5]

First Aid Measures:

Inhalation: Move the person to fresh air. Seek immediate medical attention.[7]

Skin Contact: Immediately flush the skin with copious amounts of water for at least 15

minutes and remove contaminated clothing. Seek immediate medical attention.[7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

eyelids open. Seek immediate medical attention.[7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[7]

Application Notes: Mechanistic Insights and
Synthetic Strategies
The utility of bismuth pentafluoride as a fluorinating agent is intrinsically linked to its strong

Lewis acidity and oxidizing power. These properties can be leveraged for various

transformations, provided the reaction conditions are carefully controlled.
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Mechanism of Fluorination: The Role of Lewis Acidity
The primary mechanism of fluorination with BiF₅ involves its action as a potent Lewis acid. It

can coordinate to a substrate, activating it towards nucleophilic attack by a fluoride ion, which

can be derived from another equivalent of BiF₅ or an external fluoride source.

In the context of electrophilic fluorination, BiF₅ can act as a fluoride source itself or polarize a

C-F bond in another reagent, enhancing its electrophilicity. The generation of carbocationic

intermediates is a key feature of BiF₅ chemistry, which can then be trapped by fluoride.[5]

Activation of Substrate

Fluoride Transfer

Substrate (e.g., Alkene, Arene)
[Substrate-BiF₅] Activated ComplexCoordination

BiF₅ (Lewis Acid)

Fluorinated Product

Nucleophilic Attack

F⁻ Source (e.g., another BiF₅ molecule)

Click to download full resolution via product page

Caption: Generalized mechanism of BiF₅-mediated fluorination.

Controlled Fluorination of Aromatic Compounds
While BiF₅ can react uncontrollably with many organic molecules, controlled electrophilic

fluorination of aromatic systems can be achieved under specific conditions. The key is to

manage the extreme reactivity, often by using a less reactive substrate or by performing the

reaction at very low temperatures.

Causality in Experimental Design:
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Solvent Choice: Inert, non-coordinating solvents are crucial to avoid reaction with the

solvent. Perfluorinated hydrocarbons or highly fluorinated ethers can be suitable media.

Temperature Control: Reactions should be initiated at very low temperatures (e.g., -78 °C)

and the temperature carefully monitored.

Stoichiometry: Precise control over the stoichiometry of BiF₅ is essential to minimize side

reactions and potential decomposition.

Fluorination of Alkenes and Alkynes
The reaction of BiF₅ with unsaturated systems like alkenes and alkynes can lead to the

formation of vicinal difluorides or other fluorinated products. The reaction likely proceeds

through a carbocationic intermediate, which is then quenched by a fluoride ion.

Experimental Protocols
Disclaimer: The following protocols are illustrative and should be considered as starting points

for investigation. Due to the hazardous nature of bismuth pentafluoride, all reactions must be

first attempted on a very small scale (milligram quantities) with appropriate safety measures in

place.

Protocol 1: General Procedure for the Synthesis of
Bismuth Pentafluoride
Bismuth pentafluoride can be prepared by the direct fluorination of bismuth trifluoride (BiF₃)

with fluorine gas at elevated temperatures.[4][9]
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Start

Place BiF₃ in a nickel or Monel reactor.

Heat the reactor to 500 °C.

Introduce a stream of F₂ gas.

Maintain the reaction temperature and F₂ flow.

Cool the reactor and collect BiF₅.

End

Click to download full resolution via product page

Caption: Workflow for the synthesis of bismuth pentafluoride.

Materials:

Bismuth trifluoride (BiF₃)

Fluorine (F₂) gas
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Nickel or Monel reaction tube

Procedure:

Place a known quantity of dry BiF₃ into a nickel or Monel reaction tube.

Heat the tube to 500 °C under a stream of inert gas (e.g., nitrogen or argon).

Once the desired temperature is reached, switch the gas flow to fluorine (F₂).

Maintain the reaction at 500 °C for several hours.

After the reaction is complete, cool the reactor to room temperature under an inert

atmosphere.

The white crystalline BiF₅ can be collected in an inert atmosphere glovebox.

Purification: Bismuth pentafluoride can be purified by sublimation under vacuum at

approximately 100 °C in an apparatus made of Vycor glass.[5]

Protocol 2: Illustrative Protocol for the Electrophilic
Fluorination of an Activated Aromatic Compound
This protocol is a hypothetical example for the fluorination of a highly activated aromatic

substrate, such as anisole, and should be approached with extreme caution.

Materials:

Anisole

Bismuth pentafluoride (BiF₅)

Anhydrous, inert solvent (e.g., perfluorohexane)

Dry glassware and magnetic stirrer

Procedure:
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In an inert atmosphere glovebox, add a solution of anisole (1 mmol) in perfluorohexane (10

mL) to a dry, three-necked flask equipped with a magnetic stirrer, a thermometer, and a

nitrogen inlet.

Cool the solution to -78 °C using a dry ice/acetone bath.

In a separate vial, weigh BiF₅ (1.1 mmol) and dissolve it in a minimal amount of cold

perfluorohexane.

Slowly add the BiF₅ solution dropwise to the anisole solution while maintaining the

temperature at -78 °C and stirring vigorously.

Monitor the reaction by thin-layer chromatography (TLC) or gas chromatography-mass

spectrometry (GC-MS) by carefully quenching small aliquots in a saturated sodium

bicarbonate solution.

Once the reaction is complete, quench the reaction by slowly adding it to a stirred, cold

saturated aqueous solution of sodium bicarbonate. CAUTION: Vigorous gas evolution may

occur.

Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or

dichloromethane).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel.

Work-up and Quenching Procedures
The high reactivity of BiF₅ necessitates careful work-up procedures to ensure the safe

quenching of any unreacted reagent.

General Quenching Protocol:

Cool the reaction mixture to 0 °C or below.
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Slowly and carefully add the reaction mixture to a vigorously stirred, saturated aqueous

solution of a weak base, such as sodium bicarbonate or sodium bisulfite.

Be prepared for gas evolution and potential exotherm.

Once the quenching is complete, proceed with a standard aqueous work-up.

Troubleshooting Guide
Issue Possible Cause Suggested Solution

Explosive or uncontrolled

reaction

Reaction temperature too high;

rapid addition of BiF₅; reactive

substrate.

Initiate reactions at very low

temperatures (-78 °C or lower);

add BiF₅ very slowly and

portion-wise; use a more dilute

solution.

Low or no product formation

Inactive BiF₅ (due to moisture);

insufficient activation of the

substrate.

Ensure BiF₅ is handled under

strictly anhydrous conditions;

consider using a more

activated substrate or a co-

catalyst (with extreme caution).

Formation of complex mixtures
Over-fluorination or side

reactions due to high reactivity.

Use stoichiometric amounts of

BiF₅; shorten the reaction time;

run the reaction at a lower

temperature.

Conclusion
Bismuth pentafluoride is a uniquely powerful fluorinating agent with the potential for novel

synthetic transformations. Its extreme reactivity, while a significant challenge, can be managed

through meticulous experimental design, strict adherence to safety protocols, and a thorough

understanding of its chemical properties. For the dedicated researcher, mastering the use of

BiF₅ can unlock new avenues in the synthesis of complex fluorinated molecules, contributing to

the advancement of drug discovery and materials science.
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intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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